Sucralose

Specification

• CAS No.: 56038-13-2
• Molecular Formula: C12H19Cl3O8
• Molecular Weight: 397.6 g/mol
• IUPAC Name: 2-[2,5-bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-5-chloro-6-(hydroxymethyl)oxane-3,4-diol
• Standard InChI: InChI=1S/C12H19Cl3O8/c13-1-4-7(17)10(20)12(3-14,22-4)23-11-9(19)8(18)6(15)5(2-16)21-11/h4-11,16-20H,1-3H2
• Standard InChI Key: BAQAVOSOZGMPRM-UHFFFAOYSA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CCl)O)O)CCl)O)O)Cl)O
• SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)Cl)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)Cl)O
• Appearance: Powder
• Colorform: White to off white, crystalline powder; Anhydrous crystalline form: orthorhombic, needle-like crystals; Syrup
• Melting Point: 130 °C

Introduction

Chemistry and Composition

Sucralose is a disaccharide composed of 1,6-dichloro-1,6-dideoxyfructose and 4-chloro-4-deoxygalactose with the chemical formula C₁₂H₁₉Cl₃O₈. It is synthesized through the selective chlorination of sucrose (table sugar) in a multistep process that substitutes three specific hydroxyl groups with chlorine atoms. This chlorination is achieved through a careful process involving:

• Selective protection of one primary alcohol as an ester (acetate or benzoate)

• Chlorination with chlorinating agents to replace two remaining primary alcohols and one secondary alcohol

• Hydrolysis of the ester to produce the final compound

This unique molecular structure differentiates sucralose from natural sucrose while providing it with an intensely sweet taste. The selective chlorination process transforms the original sucrose molecule into a compound that is approximately 600 times sweeter than sucrose by weight, depending on the specific food application.

Production and Synthesis

The commercial production of sucralose involves a specialized manufacturing process that ensures purity and consistency. The synthesis begins with sucrose as the starting material, which undergoes selective chlorination to replace three hydroxyl groups with chlorine atoms.

The production process must be carefully controlled to limit the formation of impurities such as sucralose-6-acetate, which has been identified as a compound of potential concern. Regulatory specifications set strict limits on the levels of such impurities in commercial sucralose products.

Modern production facilities employ sophisticated quality control measures to ensure that sucralose meets the stringent purity requirements established by global regulatory agencies. These measures include chromatographic techniques to monitor for impurities and verify the chemical identity of the final product.

Regulatory Body	Status	Acceptable Daily Intake (ADI)
U.S. Food and Drug Administration (FDA)	Approved	15 mg/kg body weight/day
European Food Safety Authority (EFSA)	Approved	5 mg/kg body weight/day
Joint FAO/WHO Expert Committee	Approved	Established ADI
Health Canada	Approved	9 mg/kg body weight/day
Food Standards Australia New Zealand	Approved	Established ADI

According to safety assessments, the intake level at which adverse effects begin to appear is approximately 1500 mg per kilogram of body weight per day, providing a substantial margin of safety compared to typical consumption patterns and established ADI values.

The Canadian Diabetes Association indicates that the amount of sucralose that can be consumed over a person's lifetime without adverse effects is 9 milligrams per kilogram of body weight per day. This provides guidance particularly relevant to individuals with diabetes who may use sucralose as a sugar substitute.

Research Findings

Weight Management Effects

Regarding weight management, current evidence indicates no significant effect of sucralose on long-term weight loss or body mass index. Cohort studies show only a minor effect on weight gain and heart disease risks. This contradicts earlier assumptions that non-nutritive sweeteners might significantly aid weight loss efforts by reducing caloric intake.

Gastrointestinal Effects

Studies in rats have shown that sucralose can alter the microbial composition in the gastrointestinal tract, with relatively greater reduction in beneficial bacteria. This finding has implications for gut health, as the microbiome plays a crucial role in various aspects of human health.

Although early research claimed that sucralose passes through the gastrointestinal tract unchanged, subsequent analyses suggest that some of the ingested sweetener may be metabolized in the gut. This is indicated by multiple peaks found in thin-layer radiochromatographic profiles of methanolic fecal extracts after oral sucralose administration. The identity and safety profiles of these putative sucralose metabolites remain unknown.

Market and Applications

Sucralose has become a prominent component of the artificial sweetener market, which is experiencing significant growth. Global revenue for artificial sweeteners is projected to rise from $21.3 billion in 2021 to $28.9 billion by 2026. This growth reflects the expanding use of these sweeteners across diverse industries.

The unique properties of sucralose make it suitable for a wide range of applications:

• Beverages: Soft drinks, flavored waters, and juice drinks

• Baked goods: Cookies, cakes, and other heat-processed foods

• Dairy products: Yogurts, ice creams, and flavored milk

• Tabletop sweeteners: As a sugar substitute for coffee, tea, and other beverages

• Processed foods: Breakfast cereals, protein bars, and condiments

• Pharmaceuticals: As a sweetening agent in liquid medications and cough syrups

Its stability in various formulations and processing conditions has contributed to its widespread adoption throughout the food industry.